Cas no 2138002-99-8 (4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl-)

• Product Name: 4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl-
• CAS No: 2138002-99-8
• MF: C₉H₁₃NO₄
• MW: 199.203822851181
• CID: 5294258
• Update Time: 2025-06-14

4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl-

• Inchi： 1S/C9H13NO4/c1-3-13-5-4-7-8(9(11)12)6(2)14-10-7/h3-5H2,1-2H3,(H,11,12)
• InChI Key： YFZQDJNZBVBBAB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(O)=O)C(CCOCC)=N1

Additional information on 4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl-

Comprehensive Overview of 4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl- (CAS No. 2138002-99-8)

The compound 4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl- (CAS No. 2138002-99-8) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. With its unique structural features, this compound is widely studied for its potential applications in drug development, agrochemical formulations, and advanced material synthesis. The presence of both the isoxazole ring and the ethoxyethyl side chain makes it a versatile intermediate for further chemical modifications.

In recent years, the demand for heterocyclic compounds like 4-Isoxazolecarboxylic acid has surged due to their role in designing novel pharmaceuticals. Researchers are particularly interested in its potential as a building block for kinase inhibitors and anti-inflammatory agents, which are hot topics in the pharmaceutical industry. The 3-(2-ethoxyethyl)-5-methyl- substitution pattern enhances its solubility and bioavailability, making it a promising candidate for further bioactivity studies.

From a synthetic chemistry perspective, CAS No. 2138002-99-8 is often utilized in multicomponent reactions and catalyzed transformations. Its stability under various reaction conditions allows for efficient incorporation into complex molecular architectures. This adaptability aligns with the growing trend of green chemistry, where researchers seek sustainable methods to synthesize high-value compounds with minimal environmental impact.

The compound's relevance extends to the agrochemical sector, where isoxazole derivatives are explored for their herbicidal and fungicidal properties. With increasing global focus on crop protection and sustainable agriculture, 4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl- is being investigated for its potential to develop next-generation agrochemicals that are both effective and environmentally friendly.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are commonly employed to characterize this compound. These methods ensure high purity and confirm its structural integrity, which is critical for applications in sensitive industries like pharmaceuticals. The compound's spectral data and chromatographic behavior are well-documented, facilitating its identification and quality control in research and industrial settings.

In material science, the isoxazole core of CAS No. 2138002-99-8 offers opportunities for designing functional polymers and coordination complexes. Its ability to act as a ligand or a monomer opens doors to innovative materials with tailored properties, such as enhanced thermal stability or optical characteristics. This aligns with the rising interest in smart materials and nanotechnology, where molecular precision is key to achieving desired performance.

As the scientific community continues to explore the potential of 4-Isoxazolecarboxylic acid, 3-(2-ethoxyethyl)-5-methyl-, its role in interdisciplinary research becomes increasingly evident. Whether in drug discovery, agrochemical innovation, or advanced material design, this compound exemplifies the synergy between structural complexity and functional versatility. Future studies are likely to uncover even broader applications, solidifying its importance in modern chemistry.